Cas no 163167-60-0 (Zirconium, dichlorobis[(1,2,3,3a,7a-η)-2-phenyl-1H-inden-1-yl]-)

• Product Name: Zirconium, dichlorobis[(1,2,3,3a,7a-η)-2-phenyl-1H-inden-1-yl]-
• CAS No: 163167-60-0
• CID: 5181136
• Update Time: 2025-05-19

Zirconium, dichlorobis[(1,2,3,3a,7a-η)-2-phenyl-1H-inden-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Zirconium, dichlorobis[(1,2,3,3a,7a-η)-2-phenyl-1H-inden-1-yl]-

• Inchi： 1S/2C15H9.2ClH.Zr/c2*1-2-6-12(7-3-1)15-10-13-8-4-5-9-14(13)11-15;;;/h2*1-9H;2*1H;/q2*-1;;;+4/p-2
• InChI Key： CHXZKECCMMNSAU-UHFFFAOYSA-L
• SMILES： [Cl-][Zr+4]12345678(C9C%101=CC=CC=C2%10[C-]3C4=9C1C=CC=CC=1)(C1C25=CC=CC=C62[C-]7C8=1C1C=CC=CC=1)[Cl-]

Additional information on Zirconium, dichlorobis[(1,2,3,3a,7a-η)-2-phenyl-1H-inden-1-yl]-

Zirconium, Dichlorobis[(1,2,3,3a,7a-η)-2-phenyl-1H-inden-1-yl] (CAS No. 163167-60-0)

The compound Zirconium, dichlorobis[(1,2,3,3a,7a-η)-2-phenyl-1H-inden-1-yl] (CAS No. 163167-60-0) is a highly specialized organometallic compound with significant applications in various fields of chemistry and materials science. This compound is notable for its unique structure and properties, which make it a valuable tool in modern chemical research and industrial processes.

Zirconium is a transition metal known for its exceptional corrosion resistance and high melting point. In this compound, zirconium is coordinated with two dichloro groups and two indenyl ligands. The indenyl ligand, specifically the (1,2,3,3a,7a-η)-indenyl group with a phenyl substituent at the 2-position, plays a crucial role in determining the electronic and steric properties of the compound. This structure not only enhances the stability of the zirconium center but also imparts unique reactivity to the molecule.

The CAS number 163167-60-0 uniquely identifies this compound in chemical databases worldwide. This ensures that researchers and industry professionals can accurately reference and utilize the compound in their work without confusion. The combination of zirconium with indenyl ligands has been extensively studied due to its potential in catalytic applications. Recent studies have highlighted its effectiveness as a catalyst in olefin polymerization and other olefin-based reactions.

One of the most exciting developments involving Zirconium dichlorobis(indenyl) compounds is their role in single-site catalysis. These catalysts offer precise control over polymer chain growth, leading to polymers with tailored properties such as molecular weight distribution and stereochemistry. This has significant implications for industries ranging from packaging materials to advanced textiles.

Moreover, the indenyl ligand in this compound contributes to its stability under various reaction conditions. The phenyl substituent further enhances the electronic versatility of the ligand system by introducing electron-donating effects that can be tuned to optimize catalytic performance. Recent research has explored the use of these compounds in cross-coupling reactions and olefin metathesis processes.

In terms of synthesis, Zirconium dichlorobis(indenyl) compounds are typically prepared via organometallic routes involving zirconium tetrachloride and indene derivatives. The reaction conditions are carefully controlled to ensure high purity and stability of the final product. Advanced characterization techniques such as X-ray crystallography and NMR spectroscopy are employed to confirm the structure and purity of the compound.

The application of this compound extends beyond catalysis into materials science. For instance, it has been used as a precursor for the synthesis of zirconia-based nanoparticles with specific surface properties. These nanoparticles find applications in catalysis supports, sensors, and advanced ceramic materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of Zirconium dichlorobis(indenyl) compounds. Density functional theory (DFT) calculations have revealed key details about the bonding interactions between zirconium and the indenyl ligands. These insights are crucial for designing new generations of organometallic catalysts with enhanced performance.

In conclusion, Zirconium dichlorobis[(1,2,3,3a,7a-η)-2-phenylindenyl] (CAS No. 163167-60-0) is a versatile organometallic compound with a wide range of applications across chemistry and materials science. Its unique structure enables it to serve as an effective catalyst in various industrial processes while also contributing to fundamental research in organometallic chemistry.